Cas no 2254098-91-2 (5-methyloxepan-4-one)

5-methyloxepan-4-one structure
5-methyloxepan-4-one structure
Product Name:5-methyloxepan-4-one
CAS No:2254098-91-2
MF:C7H12O2
MW:128.168982505798
CID:6410694
PubChem ID:19870818
Update Time:2024-03-01

5-methyloxepan-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyloxepan-4-one
    • EN300-2007894
    • SCHEMBL10453400
    • 2254098-91-2
    • Inchi: 1S/C7H12O2/c1-6-2-4-9-5-3-7(6)8/h6H,2-5H2,1H3
    • InChI Key: PTIXGRVDLAHDQN-UHFFFAOYSA-N
    • SMILES: O1CCC(C)C(=O)CC1

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

5-methyloxepan-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2254098-91-2 95%
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$1086.0 2023-06-01
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